N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-methyl-3-[(4-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C25H28N2O3S/c1-5-19-8-7-9-20(6-2)24(19)26-25(28)21-13-12-18(4)23(16-21)31(29,30)27-22-14-10-17(3)11-15-22/h7-16,27H,5-6H2,1-4H3,(H,26,28)
• InChI Key: CIWWAORXWNHJJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC(=C(C=C2)C)S(=O)(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol

Description

N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide, also known as DASB, is a chemical compound used in scientific research as a selective serotonin reuptake inhibitor (SSRI). It is commonly used to study the serotonin transporter (SERT) and its role in various physiological and psychological processes.

Mechanism of Action

N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide selectively binds to the SERT, inhibiting the reuptake of serotonin from the synaptic cleft and increasing extracellular levels of serotonin. This leads to increased serotonin signaling and activation of downstream signaling pathways, which can have various physiological and psychological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased extracellular serotonin levels, altered neural activity in brain regions involved in mood regulation and emotion processing, and changes in gene expression and protein synthesis. These effects can have implications for various psychiatric disorders, including depression, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide has several advantages for use in lab experiments, including its high selectivity for the SERT and its ability to cross the blood-brain barrier. However, it also has limitations, including its relatively short half-life and the need for specialized imaging techniques to visualize SERT binding in vivo.

Future Directions

There are several future directions for research involving N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide, including:
1. Investigating the role of SERT in psychiatric disorders and the potential for SSRIs to modulate SERT function.
2. Developing new imaging techniques to visualize SERT binding in vivo and improve our understanding of SERT function in the brain.
3. Investigating the effects of long-term SSRI use on SERT function and the potential for tolerance or desensitization.
4. Developing new compounds that selectively target the SERT and have improved pharmacokinetic properties.
5. Investigating the role of SERT in non-neuronal tissues and the potential for SERT-targeted therapies in non-psychiatric disorders.

Synthesis Methods

N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is synthesized through a multi-step process involving the reaction of 4-methylphenylamine with 2,6-diethylbenzoyl chloride, followed by the reaction of the resulting intermediate with 4-methylsulfonylbenzoic acid. The final product is purified through recrystallization and chromatography techniques.

Scientific Research Applications

N-(2,6-diethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is widely used in scientific research to study the SERT and its role in various physiological and psychological processes. It is commonly used in neuroimaging studies to visualize and quantify SERT binding in the brain. It has also been used to investigate the effects of SSRIs on SERT function and the role of SERT in various psychiatric disorders.